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Compound of Interest

Compound Name: 4-Carboethoxypiperidine-d9

Cat. No.: B15553569

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a summary of safety data. A specific Safety Data Sheet

(SDS) for 4-Carboethoxypiperidine-d9 was not available. The following information is

adapted from the SDS for the non-deuterated analogue, 4-Carboethoxypiperidine, and related

piperidine derivatives. Deuterated compounds are not expected to have significantly different

chemical hazards; however, users should handle this substance with the care required for a

novel compound and refer to a certified SDS for the specific product being used.

Section 1: GHS Hazard Identification
This compound is classified as hazardous. The primary hazards associated with its non-

deuterated analogue are outlined below.

GHS Classification (in accordance with OSHA Hazard Communication Standard, 29 CFR

1910.1200):
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Hazard Class Category

Flammable liquids Category 2

Acute toxicity, Oral Category 4

Acute toxicity, Inhalation Category 3

Acute toxicity, Dermal Category 3

Skin corrosion Sub-category 1B

Serious eye damage Category 1

Short-term (acute) aquatic hazard Category 3

Hazard Pictograms:

Danger

Hazard Statements:

H225: Highly flammable liquid and vapour.[1]

H302: Harmful if swallowed.[1]

H311 + H331: Toxic in contact with skin or if inhaled.[1]

H314: Causes severe skin burns and eye damage.[1]

H402: Harmful to aquatic life.[1]

H410: Very toxic to aquatic life with long lasting effects.

Section 2: Physical and Chemical Properties
The following data are derived from the non-deuterated form of 4-Carboethoxypiperidine.
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Property Value Method

Melting Point / Range -13 °C (9 °F) lit.[1]

Boiling Point / Range 106 °C (223 °F) lit.[1]

Density 0.862 g/cm³ (at 20 °C / 68 °F) lit.[1]

Partition Coefficient (n-

octanol/water)

log Pow: 0.64 - 0.7 (at 20 °C /

68 °F)
lit.[1]

Bioaccumulation is not expected based on the partition coefficient.[1]

Section 3: Exposure Controls and Personal Protection
Adherence to proper laboratory safety protocols is essential when handling this compound.

Engineering Controls:

Use only outdoors or in a well-ventilated area.[1][2][3]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Ensure eyewash stations and safety showers are close to the workstation location.[2][3][4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles. Use a face

shield if splashing is possible.[1]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and flame-retardant antistatic

protective clothing.[1] Immediately change contaminated clothing.[1]

Respiratory Protection: If engineering controls do not maintain airborne concentrations below

exposure limits, a NIOSH-approved respirator is recommended.

Handling and Storage:
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Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.[1][4]

Keep container tightly closed.[1][2][5]

Ground and bond container and receiving equipment to prevent static discharges.[1]

Store in a well-ventilated place. Keep cool.[4]

Section 4: First-Aid and Emergency Procedures
Experimental Protocols: Detailed experimental protocols for the toxicological studies cited in

the source SDS are not provided. The data are based on literature values. The following are

procedural recommendations for emergency situations.

Exposure Route First-Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

physician immediately. If breathing stops, apply

artificial respiration.[1][2][4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Call a physician

immediately.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call an

ophthalmologist.[1][2][4]

Ingestion

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth. Do not induce

vomiting (risk of perforation).[1][4]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific Hazards: Vapours may form explosive mixtures with air at ambient temperatures.[1]

Hazardous combustion products include carbon oxides and nitrogen oxides.[4]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[1][4]

Visualizations
Emergency Response Workflow for Chemical Exposure
The following diagram outlines the logical steps for responding to an accidental exposure to 4-

Carboethoxypiperidine based on the provided safety information.

Initial Assessment

Immediate First-Aid Actions

Medical Attention

Post-Incident

Chemical Exposure Event

Identify Exposure Route

Skin Contact:
- Immediately remove contaminated clothing.

- Rinse skin with water/shower.

Skin

Eye Contact:
- Rinse with water for several minutes.
- Remove contact lenses if possible.

Eyes

Inhalation:
- Move to fresh air.

- Keep at rest.

Inhalation

Ingestion:
- Rinse mouth.

- Do NOT induce vomiting.

Ingestion

Seek Immediate Medical Attention
(Call Physician / POISON CENTER)

Report Incident per Institutional Protocol
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Caption: Workflow for emergency response to chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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